Cas no 941979-45-9 (5-ethyl-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-sulfonamide
• CAS No: 941979-45-9
• MF: C₁₇H₁₇N₃O₃S₂
• MW: 375.465181112289
• CID: 5502883
• Update Time: 2025-05-23

5-ethyl-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• 5-ethyl-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-sulfonamide

• Inchi： 1S/C17H17N3O3S2/c1-3-14-7-10-17(24-14)25(22,23)19-13-6-4-5-12(11-13)15-8-9-16(21)20(2)18-15/h4-11,19H,3H2,1-2H3
• InChI Key： XBKSEMYAFQLTNY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN(C)C(=O)C=C3)=C2)(=O)=O)SC(CC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-ethyl-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylthiophene-2-sulfonamide

5-Ethyl-N-(3-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl)Thiophene-2-Sulfonamide (CAS No. 941979-45-9): A Comprehensive Overview

The compound 5-Ethyl-N-(3-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl)Thiophene-2-Sulfonamide (CAS No. 941979-45-9) is a highly specialized organic molecule with a complex structure that combines several functional groups and heterocyclic systems. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and potential applications of this intriguing molecule.

The molecular structure of 5-Ethyl-N-(3-(1-Methyl-6-Oxo-1,6-Dihydropyridazin-3-Yl)Phenyl)Thiophene-2-Sulfonamide is characterized by a thiophene ring system substituted with an ethyl group at the 5-position and a sulfonamide group at the 2-position. The sulfonamide group is further connected to a phenyl ring that bears a dihydropyridazine moiety. The dihydropyridazine ring is partially saturated and contains a methyl group at position 1 and an oxo group at position 6. This intricate arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the importance of thiophene-based compounds in drug discovery and materials science. Thiophenes are known for their aromaticity, stability, and ability to participate in various chemical reactions. The presence of the sulfonamide group in 5-Ethyl-N-(3-(1-Methyl-6-Oxo...) further enhances its versatility, as sulfonamides are commonly used in pharmaceuticals due to their bioavailability and ability to form hydrogen bonds.

The synthesis of 5-Ethyl-N-(3-(1-Methyl...) involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by the introduction of the sulfonamide group through nucleophilic substitution or coupling reactions. The dihydropyridazine moiety is then introduced via cyclization or condensation reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for such complex molecules.

Pharmacological studies on 5-Ethyl-N-(3-(1-Methyl...) have revealed its potential as a modulator of various biological targets. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests potential applications in treating neurological disorders.

In terms of materials science, 5-Ethyl-N-(3-(1-Methyl...) has been explored as a component in organic electronics due to its conjugated system and electron-withdrawing groups. Its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs) has been investigated, with promising results regarding charge transport properties.

Despite its numerous potential applications, further research is required to fully understand the biological and chemical properties of 5-Ethyl-N-(3-(1-Methyl...). Ongoing studies are focused on optimizing its pharmacokinetic profile, elucidating its mechanism of action at molecular levels, and exploring novel synthetic pathways for large-scale production.

In conclusion, 5-Ethyl-N-(3-(1-Methyl...) (CAS No. 941979-) is a fascinating compound with a rich structural complexity and diverse functional groups. Its potential applications span across multiple disciplines, making it an exciting subject for both academic research and industrial development.